Cas no 1546229-90-6 (6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid)

• Product Name: 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid
• CAS No: 1546229-90-6
• MF: C₈H₄FNO₄
• MW: 197.120065689087
• CID: 5161272
• Update Time: 2025-05-23

6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolecarboxylic acid, 6-fluoro-2,3-dihydro-2-oxo-
• 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid

• Inchi： 1S/C8H4FNO4/c9-3-1-2-4-6(5(3)7(11)12)14-8(13)10-4/h1-2H,(H,10,13)(H,11,12)
• InChI Key： IBJGLQVKUKUQCW-UHFFFAOYSA-N
• SMILES： O1C2=C(C(O)=O)C(F)=CC=C2NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid

Research Briefing on 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid (CAS: 1546229-90-6): Recent Advances and Applications

6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid (CAS: 1546229-90-6) is a fluorinated benzoxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique heterocyclic structure and carboxylic acid functionality, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its role as a key intermediate in the development of novel therapeutic agents, particularly in the areas of antimicrobial, anti-inflammatory, and anticancer research.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid derivatives as potent inhibitors of bacterial DNA gyrase. The researchers demonstrated that modifications at the 7-carboxylic acid position could significantly enhance binding affinity to the target enzyme, leading to improved antibacterial activity against drug-resistant strains. The study also reported a correlation between the compound's electronic properties (as influenced by the fluorine substituent) and its inhibitory efficacy, providing valuable insights for future structure-activity relationship (SAR) studies.

In the field of oncology, a recent preprint (2024) from the University of Cambridge described the use of 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid as a scaffold for developing small-molecule modulators of the p53-MDM2 interaction. The researchers employed computational docking studies followed by synthetic optimization to create derivatives with nanomolar affinity for MDM2. Preliminary in vitro results showed promising pro-apoptotic effects in p53-wildtype cancer cell lines, suggesting potential applications in targeted cancer therapy. The CAS: 1546229-90-6 compound served as the critical starting material for these investigations.

From a synthetic chemistry perspective, a 2023 Organic Process Research & Development article detailed an improved, scalable synthesis route for 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid. The new protocol features a one-pot cyclization-oxidation sequence that achieves 85% overall yield while reducing the need for hazardous reagents. This advancement addresses previous challenges in large-scale production and has important implications for industrial applications of this compound.

Emerging research (2024) has also explored the compound's potential in radiopharmaceutical development. The fluorine-18 labeled analog of 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid is being investigated as a PET tracer for imaging inflammation in neurodegenerative diseases. Early preclinical studies demonstrate favorable pharmacokinetics and specific binding to activated microglia, highlighting its diagnostic potential.

As research continues to uncover new applications for 6-fluoro-2-oxo-3H-1,3-benzoxazole-7-carboxylic acid (CAS: 1546229-90-6), several challenges remain. These include optimizing its metabolic stability, improving target selectivity for therapeutic applications, and developing more efficient synthetic methodologies. Future directions may involve exploring its use in PROTAC design or as a component of bifunctional pharmaceutical agents. The compound's versatility and the growing body of research supporting its various applications suggest it will remain an important focus in chemical biology and medicinal chemistry research in the coming years.